2-(4,4-Difluoropiperidin-1-yl)benzoic acid
Overview
Description
Molecular Structure Analysis
The InChI code for 2-(4,4-Difluoropiperidin-1-yl)benzoic acid is 1S/C7H11F2NO2/c8-7(9)1-3-10(4-2-7)5-6(11)12/h1-5H2,(H,11,12) . This code provides a detailed representation of the molecule’s structure, including the arrangement of atoms and the bonds between them.Physical And Chemical Properties Analysis
2-(4,4-Difluoropiperidin-1-yl)benzoic acid is a solid compound . More specific physical and chemical properties like melting point, boiling point, solubility, etc., are not available in the current resources.Scientific Research Applications
1. Synthetic Cannabinoid-Type Substance Research
- Application Summary: This compound has been identified as a precursor in the synthesis of a novel synthetic cannabinoid-type substance, specifically quinolin-8-yl-3-[(4,4-difluoropiperidin-1-yl)sulfonyl]-4-methylbenzoate (2F-QMPSB), which was detected in seized herbal material .
- Methods of Application: The synthetic cannabinoid was extracted from the herbal material and characterized using gas chromatography-mass spectrometry (GC-MS), nuclear magnetic resonance (NMR), and high-resolution tandem mass spectrometry (HR-MS/MS) combined with chromatographic separation .
- Results or Outcomes: The study successfully identified and characterized the structure of 2F-QMPSB, a new synthetic cannabinoid. This contributes to the ongoing efforts to monitor and understand the rapidly evolving market of novel psychoactive substances (NPS) .
2. Component in the Synthesis of More Complex Molecules
- Application Summary: There is some evidence that 2-(4,4-Difluoropiperidin-1-yl)benzoic acid may be used as a precursor in the creation of more complex molecules.
- Methods of Application: The specific methods of application or experimental procedures were not detailed in the source.
- Results or Outcomes: The outcomes of this application are not specified in the source.
3. Precursor in the Synthesis of 2-(4,4-difluoropiperidin-1-yl)acetic acid
- Application Summary: This compound can be used as a precursor in the synthesis of 2-(4,4-difluoropiperidin-1-yl)acetic acid .
- Methods of Application: The specific methods of application or experimental procedures were not detailed in the source .
- Results or Outcomes: The outcomes of this application are not specified in the source .
4. Component in the Synthesis of 2-(4,4-difluoropiperidin-1-yl)-4-methyl-1,3-thiazole-5-carboxylic acid
- Application Summary: There is some evidence that 2-(4,4-Difluoropiperidin-1-yl)benzoic acid may be used as a precursor in the creation of 2-(4,4-difluoropiperidin-1-yl)-4-methyl-1,3-thiazole-5-carboxylic acid .
- Methods of Application: The specific methods of application or experimental procedures were not detailed in the source .
- Results or Outcomes: The outcomes of this application are not specified in the source .
5. Precursor in the Synthesis of 2-(4,4-difluoropiperidin-1-yl)ethanamine
- Application Summary: This compound can be used as a precursor in the synthesis of 2-(4,4-difluoropiperidin-1-yl)ethanamine .
- Methods of Application: The specific methods of application or experimental procedures were not detailed in the source .
- Results or Outcomes: The outcomes of this application are not specified in the source .
6. Component in the Synthesis of (4,4-Difluoropiperidin-1-yl) (4- (4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methanone
- Application Summary: There is some evidence that 2-(4,4-Difluoropiperidin-1-yl)benzoic acid may be used as a precursor in the creation of (4,4-Difluoropiperidin-1-yl) (4- (4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methanone .
- Methods of Application: The specific methods of application or experimental procedures were not detailed in the source .
- Results or Outcomes: The outcomes of this application are not specified in the source .
properties
IUPAC Name |
2-(4,4-difluoropiperidin-1-yl)benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13F2NO2/c13-12(14)5-7-15(8-6-12)10-4-2-1-3-9(10)11(16)17/h1-4H,5-8H2,(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VPQCAUAYGYQZIJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1(F)F)C2=CC=CC=C2C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13F2NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4,4-Difluoropiperidin-1-yl)benzoic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-Amino-2-ethylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid](/img/structure/B1475392.png)
